Cas no 2076-56-4 (1-Bromo-4-(isothiocyanatomethyl)benzene)

• Product Name: 1-Bromo-4-(isothiocyanatomethyl)benzene
• CAS No: 2076-56-4
• MF: C₈H₆BrNS
• MW: 228.108939647675
• MDL: MFCD03923618
• CID: 261273
• PubChem ID: 97620
• Update Time: 2025-09-27

1-Bromo-4-(isothiocyanatomethyl)benzene Chemical and Physical Properties

Names and Identifiers

• Benzene,1-bromo-4-(isothiocyanatomethyl)-
• 1-bromo-4-(isothiocyanatomethyl)benzene
• 4-Bromobenzyl isothiocyanate
• Isothiocyanicacid, p-bromobenzyl ester (6CI,7CI,8CI)
• NSC137468
• p-Bromobenzyl isothiocyanate
• 2076-56-4
• UNII-G3Y4EV6NQD
• G3Y4EV6NQD
• LJLVCPAZYKYXCH-UHFFFAOYSA-N
• AKOS003211311
• EN300-97354
• NSC 137468
• 4-bromobenzyl-isothiocyanate
• NSC-137468
• SCHEMBL4780073
• Benzene, 1-bromo-4-(isothiocyanatomethyl)-
• 4-Bromobenzylisothiocyanate
• DTXSID00174831
• 1-Bromo-4-(isothiocyanatomethyl)benzene

• MDL： MFCD03923618
• Inchi： 1S/C8H6BrNS/c9-8-3-1-7(2-4-8)5-10-6-11/h1-4H,5H2
• InChI Key： LJLVCPAZYKYXCH-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)CN=C=S

Computed Properties

• Exact Mass: 226.94048
• Monoisotopic Mass: 226.94
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 44.4A^2

Experimental Properties

• Density: 1.6550 (rough estimate)
• Boiling Point: 308.5°Cat760mmHg
• Flash Point: 140.4°C
• Refractive Index: 1.6070 (estimate)
• PSA: 12.36
• LogP: 3.05190

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Bromobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Bromobenzenes